Cas no 162024-38-6 (Benzenamine, (2-phenylethenyl)-N,N-bis[(2-phenylethenyl)phenyl]-)

• Product Name: Benzenamine, (2-phenylethenyl)-N,N-bis[(2-phenylethenyl)phenyl]-
• CAS No: 162024-38-6
• MF: C₄₂H₃₃N
• MW: 551.71813082695
• CID: 1342198
• PubChem ID: 69104201
• Update Time: 2025-04-20

Benzenamine, (2-phenylethenyl)-N,N-bis[(2-phenylethenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, (2-phenylethenyl)-N,N-bis[(2-phenylethenyl)phenyl]-
• 2-(2-phenylethenyl)-N,N-bis[2-(2-phenylethenyl)phenyl]aniline
• DTXSID10739793
• 162024-38-6

• Inchi： 1S/C42H33N/c1-4-16-34(17-5-1)28-31-37-22-10-13-25-40(37)43(41-26-14-11-23-38(41)32-29-35-18-6-2-7-19-35)42-27-15-12-24-39(42)33-30-36-20-8-3-9-21-36/h1-33H
• InChI Key： ZWBXAPWIHTUCLI-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1C=CC1C=CC=CC=1)(C1=CC=CC=C1C=CC1C=CC=CC=1)C1=CC=CC=C1C=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 551.26149
• Monoisotopic Mass: 551.261300057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 12
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24